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Compound of Interest

Compound Name: 2,4,6-Trifluoroaniline

Cat. No.: B1293507 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 2,4,6-Trifluoroaniline is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Chemical Identifier:

Name: 2,4,6-Trifluoroaniline

CAS Number: 363-81-5[1][2]

Molecular Formula: C₆H₄F₃N[1]

Hazard Summary:

2,4,6-Trifluoroaniline is a flammable solid that is harmful if swallowed or in contact with skin.

[1][3] It causes skin irritation and serious eye damage.[1][3]

While specific occupational exposure limits (OELs) such as OSHA Permissible Exposure Limits

(PELs) or NIOSH Recommended Exposure Limits (RELs) have not been established for 2,4,6-
Trifluoroaniline, it is crucial to handle this chemical with appropriate caution due to its hazard

profile.
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A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for handling 2,4,6-Trifluoroaniline.

Body Part PPE Recommendation

Glove Material
Suggestions (No specific
breakthrough time data
available)

Eyes/Face
Chemical safety goggles and a

face shield.
N/A

Skin

Chemical-resistant gloves

(double-gloving is

recommended), lab coat, and

closed-toe shoes.

Butyl rubber, Neoprene,

Polyvinyl chloride (PVC)

Respiratory

A NIOSH-approved respirator

is necessary. For dust or

aerosols, a minimum of an N95

dust mask is recommended. In

situations with poor ventilation

or potential for significant

exposure, a higher level of

respiratory protection, such as

a full-face respirator with

appropriate cartridges, should

be used.

N/A

Emergency Procedures
Immediate and appropriate response to an exposure is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention if irritation persists.

[4]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational and Disposal Plans
Handling and Storage:

Handle 2,4,6-Trifluoroaniline in a well-ventilated area, preferably within a chemical fume

hood.

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6]
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Use non-sparking tools and take precautionary measures against static discharge.[5]

Spill Management Workflow:

In the event of a spill, a clear and practiced response plan is essential to ensure safety and

minimize environmental contamination.
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Workflow for 2,4,6-Trifluoroaniline Spill Response

Initial Response

Cleanup Procedure

Final Steps

Alert others in the area

Evacuate the immediate area

Assess the spill size and risk

Don appropriate PPE

If safe to proceed

Evacuate and Call for Help

If major spill or unsafe

Contain the spill with absorbent material

Collect spilled material and absorbents

Decontaminate the spill area

Dispose of waste as hazardous material

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2,4,6-Trifluoroaniline spill.
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Disposal Plan:

2,4,6-Trifluoroaniline and any contaminated materials must be disposed of as hazardous

waste.

Collection: Collect waste in a clearly labeled, sealed, and compatible container. Do not mix

with other waste streams.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. The

recommended method of disposal is incineration in a permitted hazardous waste incinerator.

[6]

Experimental Protocol: Safe Handling in a
Laboratory Setting
This protocol outlines the step-by-step procedure for safely handling 2,4,6-Trifluoroaniline
during a typical laboratory experiment.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Verify that an emergency shower and eyewash station are accessible.

Assemble all necessary equipment and reagents before starting.

Don the required personal protective equipment as outlined in the PPE table.

Weighing and Transfer:

Conduct all weighing and transfer operations within the chemical fume hood.

Use a disposable weighing boat or line the balance with appropriate protection.
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Carefully transfer the solid using a spatula, avoiding the creation of dust.

Close the container immediately after dispensing.

Reaction Setup:

If dissolving the solid, add the solvent slowly to the solid to minimize splashing.

Ensure all reaction vessels are properly secured.

Post-Experiment:

Quench any unreacted 2,4,6-Trifluoroaniline using a validated laboratory procedure.

Clean all glassware and equipment that came into contact with the chemical. Collect the

rinsate as hazardous waste.

Decontaminate the work area within the fume hood.

Waste Disposal:

Dispose of all solid waste, liquid waste, and contaminated PPE according to the

established disposal plan.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with

handling 2,4,6-Trifluoroaniline, ensuring a safer laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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